ethyl 4-((1S,4S)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamido)benzoate

• IUPAC Name: ethyl 4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H25NO4/c1-5-25-16(23)13-6-8-14(9-7-13)21-17(24)20-11-10-19(4,15(22)12-20)18(20,2)3/h6-9H,5,10-12H2,1-4H3,(H,21,24)
• InChI Key: OPWADHNUZBNMCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C23CCC(C2(C)C)(C(=O)C3)C
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol

Description

WAY-322977 is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. It is known for its role in biological and chemical research, particularly in the study of molecular interactions and pathways.

Scientific Research Applications

WAY-322977 has a wide range of scientific research applications, including:

Chemistry: It is used to study molecular interactions, reaction mechanisms, and the development of new synthetic methodologies.

Biology: The compound is employed in the investigation of biological pathways, enzyme functions, and cellular processes.

Medicine: WAY-322977 is explored for its potential therapeutic effects, including its role in drug development and pharmacological studies.

Industry: It is utilized in the production of specialized chemicals and materials, contributing to advancements in various industrial processes.

Preparation Methods

The synthesis of WAY-322977 involves several steps, each requiring specific reaction conditions. The synthetic routes typically include:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are often commercially available or synthesized in the laboratory.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and pH, to ensure the desired product is obtained.

Purification: The final product is purified using techniques such as chromatography or recrystallization to achieve the required purity.

Industrial production methods for WAY-322977 may involve scaling up the laboratory procedures, optimizing reaction conditions for larger batches, and ensuring compliance with safety and environmental regulations.

Chemical Reactions Analysis

WAY-322977 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: WAY-322977 can participate in substitution reactions where one functional group is replaced by another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and specific temperature and pressure settings. The major products formed from these reactions depend on the specific reactants and conditions used.

Mechanism of Action

The mechanism of action of WAY-322977 involves its interaction with specific molecular targets and pathways. The compound binds to particular receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of the research.

Comparison with Similar Compounds

WAY-322977 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

WAY-329764: Known for its antibacterial properties, it shares some structural similarities with WAY-322977 but differs in its specific applications and effects.

WAY-329765: Another related compound with distinct chemical and biological properties, used in different research contexts.

The uniqueness of WAY-322977 lies in its specific molecular interactions and the breadth of its applications across various scientific disciplines.